molecular formula C14H16N2O2 B15265775 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid

Cat. No.: B15265775
M. Wt: 244.29 g/mol
InChI Key: ZSBDPMWHPJCPBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid features a cyclobutane ring substituted with a carboxylic acid group and a 2-amino-1-(3-cyanophenyl)ethyl side chain. Its molecular formula is C₁₃H₁₅N₂O₂ (calculated molecular weight: 247.28 g/mol).

Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

1-[2-amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid

InChI

InChI=1S/C14H16N2O2/c15-8-10-3-1-4-11(7-10)12(9-16)14(13(17)18)5-2-6-14/h1,3-4,7,12H,2,5-6,9,16H2,(H,17,18)

InChI Key

ZSBDPMWHPJCPBS-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(C(CN)C2=CC=CC(=C2)C#N)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid typically involves multi-step organic reactions. One common method includes the reaction of cyclobutanone with an appropriate amine and a cyanophenyl derivative under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety in the final product.

Chemical Reactions Analysis

Types of Reactions

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

    Reduction: Reduction reactions can modify the functional groups, such as converting the cyanophenyl group to an amine.

    Substitution: The amino and cyanophenyl groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid has several scientific research applications:

    Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

    Medicine: Explored for its therapeutic potential in treating various diseases, such as cancer and neurological disorders.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclobutane-Based Amino Acids

Table 1: Cyclobutane Derivatives with Amino Acid Moieties
Compound Name Substituents Molecular Weight (g/mol) Key Properties/Applications References
Target Compound 3-cyanophenyl, aminoethyl, carboxylic acid 247.28 Potential bioactivity (hypothesized)
(E/Z)-1-Amino-3-(but-3-en-1-yl)cyclobutane-1-carboxylic acid Butenyl side chain ~183.24 Peptide stapling via RCM reactions
1-Aminocyclobutane[¹¹C]carboxylic acid (ACBC) No phenyl substituent 117.13 (¹¹C-labeled) Tumor-seeking agent in PET imaging
1-[2-Amino-1-(2-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid 2-hydroxyphenyl 235.28 Discontinued (lab use only)

Key Observations :

  • Electronic Effects: The target compound’s 3-cyanophenyl group enhances electron-withdrawing capacity compared to hydroxyl () or methoxy () substituents, which may influence receptor binding or metabolic stability.
  • Conformational Rigidity : Cyclobutane rings impose significant ring strain, reducing conformational flexibility compared to cyclohexane () or cyclopentane () analogs. This rigidity is exploited in peptide stapling () and tumor imaging ().
  • Biological Applications: ACBC () demonstrates tumor-specific uptake due to its amino acid transporter affinity, suggesting the target compound’s aminoethyl side chain may confer similar transport properties.

Phenyl-Substituted Cycloalkane Derivatives

Table 2: Phenyl-Substituted Cycloalkane Analogs
Compound Name Core Ring Substituents Key Applications References
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Cyclohexane 4-methoxyphenyl, aminoethyl, hydroxyl Intermediate for venlafaxine synthesis
1-(3-Chlorophenyl)cyclobutanecarboxylic acid Cyclobutane 3-chlorophenyl Chemical intermediate (no reported bioactivity)
1-Cyanocyclopentene Cyclopentane Cyano, carboxylic acid Synthetic intermediate for amino acids

Key Observations :

  • Ring Size Effects : Cyclohexane derivatives () exhibit greater stability and lower ring strain than cyclobutane analogs, favoring industrial scalability (e.g., venlafaxine synthesis in ).
  • Substituent Impact: Chlorophenyl () and cyanophenyl (target compound) groups may alter solubility and reactivity. The 3-cyano group’s strong electron-withdrawing nature could enhance interactions with enzymatic targets compared to methoxy or chloro groups.

Biological Activity

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid, a compound with the molecular formula C14H16N2O2C_{14}H_{16}N_{2}O_{2} and a molecular weight of approximately 244.29 g/mol, has garnered attention for its potential biological activities. This compound features a cyclobutane ring and an amino group attached to a phenyl moiety with a cyano substituent, suggesting its capability to interact with various biological systems.

Structural Characteristics

The unique structure of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid includes:

  • Cyclobutane Ring : A four-membered carbon ring that may confer rigidity to the molecule.
  • Amino Group : This functional group is known for its ability to form hydrogen bonds, which can influence the compound's interaction with biological macromolecules.
  • Cyano Substituent : The presence of a cyano group may enhance the compound's lipophilicity and biological activity.

Biological Activity Overview

Research indicates that compounds similar to 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid may exhibit various biological activities, including:

  • Antitumor Activity : Preliminary studies suggest that structural analogs can enter gliosarcoma cells via L-type transport mechanisms, showing promise as radiotracers for tumor imaging. For instance, biodistribution studies have demonstrated high tumor-to-brain ratios in animal models, indicating effective targeting of neoplastic tissues .
  • Pharmacological Potential : The structural features of this compound suggest potential receptor modulation capabilities, which could be valuable in drug development for conditions such as cancer or neurological disorders.

Case Study 1: Tumor Imaging

In a study involving gliosarcoma cells, it was observed that structurally related compounds entered the cells with high uptake rates (9–11% ID/1×10^6 cells). These compounds were radioiodinated and tested in rats bearing tumors, showing high tumor-to-brain ratios (4.7–7.3:1) at various time points post-injection. This highlights the potential utility of these compounds in SPECT imaging for brain tumors .

Case Study 2: Enzyme Inhibition

Another aspect of research has focused on the inhibition of acetyl-CoA carboxylase (ACC), an enzyme involved in fatty acid metabolism. Compounds similar to 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid have been investigated for their ability to inhibit ACC, suggesting potential applications in metabolic disorders .

Comparative Analysis of Similar Compounds

To better understand the unique properties of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid, a comparison with structurally similar compounds is presented in the table below.

Compound NameMolecular FormulaUnique Features
1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acidC14H16N2O2Variation in cyanophenyl position
3-Amino-1-(2-cyanophenyl)cyclobutane-1-carboxylic acidC14H16N2O2Different amino position
1-Aminocyclobutanecarboxylic acidC6H11NO2Simpler structure without phenyl or cyano groups

The uniqueness of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid lies in its specific arrangement of functional groups, which may confer distinct biological activities compared to these similar compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.